Cas no 2229094-76-0 (3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229094-76-0
• MF: C₁₂H₁₅FO₄
• MW: 242.243507623672
• CID: 6270064
• PubChem ID: 165704470
• Update Time: 2025-06-18

3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
• EN300-1803536
• 2229094-76-0

• Inchi： 1S/C12H15FO4/c1-12(2,10(14)11(15)16)7-4-5-8(13)9(6-7)17-3/h4-6,10,14H,1-3H3,(H,15,16)
• InChI Key： YJXFRGDCGYWNES-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 242.09543712g/mol
• Monoisotopic Mass: 242.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229094-76-0)

3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229094-76-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fluorinated aromatic ring and a hydroxylated carboxylic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both fluoro and methoxy substituents in the phenyl ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The compound’s structure consists of a 4-fluoro-3-methoxyphenyl group attached to a 2-hydroxy-3-methylbutanoic acid backbone. This arrangement imparts unique physicochemical properties, including solubility, metabolic stability, and binding affinity, which are critical factors in the design of novel therapeutic agents. The hydroxyl group in the side chain contributes to hydrogen bonding capabilities, while the methyl group influences the overall lipophilicity of the molecule.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for various therapeutic applications. Studies indicate that molecules with similar structural motifs exhibit inhibitory activity against multiple targets, including kinases, proteases, and transcription factors. The fluorine atom, in particular, is well-documented for its ability to modulate metabolic pathways and enhance binding interactions within biological systems.

In the context of drug discovery, 3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid has been explored as a precursor for synthesizing more complex derivatives with enhanced pharmacological efficacy. Researchers have leveraged its scaffold to develop compounds with potential applications in oncology, inflammation, and neurodegenerative diseases. The combination of fluorine substitution and hydroxyl functionality makes it an attractive candidate for further optimization.

Current research efforts are focused on elucidating the mechanism of action of this compound and its derivatives. Preclinical studies suggest that it may interfere with key signaling pathways involved in disease progression. The hydroxyl group’s role in hydrogen bonding interactions with biological targets has been particularly emphasized in these investigations. Additionally, the stability of the carboxylic acid moiety under physiological conditions has been assessed to ensure its suitability for formulation into therapeutic agents.

The synthesis of 3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid involves multi-step organic transformations, including functional group interconversions and regioselective substitutions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial manufacturing. The compound’s synthetic accessibility has been further improved by employing catalytic techniques that minimize byproduct formation.

The pharmacokinetic properties of this compound have also been scrutinized to ensure its bioavailability and therapeutic window. Studies indicate that it exhibits moderate solubility in water and lipids, which is favorable for oral administration. Furthermore, preliminary toxicological assessments have demonstrated its safety profile at relevant doses, suggesting its potential as a viable therapeutic option.

Future directions in research may explore the use of this compound as an intermediate in library synthesis programs aimed at identifying novel bioactive molecules. Its structural features make it a versatile building block for generating diverse chemical entities with tailored biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.

The integration of high-throughput screening technologies with structure-based drug design approaches has positioned 3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid as a promising candidate for further investigation. These methodologies allow for rapid evaluation of large chemical collections, enabling researchers to identify hits with high affinity for biological targets. The compound’s unique structural attributes are expected to contribute to the discovery of next-generation therapeutics.

In summary, 3-(4-fluoro-3-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229094-76-0) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, combined with its potential biological activities, makes it a valuable asset in drug discovery efforts. Ongoing research continues to uncover new insights into its pharmacological properties and synthetic applications, paving the way for innovative therapeutic solutions.